3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-N-(3,5-dimethyl-1,2,4-triazol-4-yl)-1-(2,4,6-trimethoxyphenyl)methanimine
• InChI: InChI=1S/C14H18N4O3/c1-9-16-17-10(2)18(9)15-8-12-13(20-4)6-11(19-3)7-14(12)21-5/h6-8H,1-5H3/b15-8+
• InChI Key: RYWAOOATKNOZOU-OVCLIPMQSA-N
• Canonical SMILES: CC1=NN=C(N1N=CC2=C(C=C(C=C2OC)OC)OC)C
• Isomeric SMILES: CC1=NN=C(N1/N=C/C2=C(C=C(C=C2OC)OC)OC)C
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol
• CAS RN: 303095-42-3

Description

3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine, also known as DMTBTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMTBTA is a triazole derivative that has been synthesized using various methods, and its unique structure and properties make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine is not well understood, but studies suggest that it may exert its effects by inhibiting various enzymes and signaling pathways in cancer cells. Additionally, 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine may also disrupt the membrane integrity of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and disruption of bacterial and fungal membrane integrity. Furthermore, 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has also been shown to have antioxidant properties, which may contribute to its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has several advantages for use in lab experiments, including its ease of synthesis, stability, and low toxicity. However, one limitation of 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine is its poor solubility in water, which may hinder its use in certain experiments.

Future Directions

There are several future directions for research on 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine, including its potential use as an anticancer agent in combination with other drugs, its use as a biosensor for detecting bacteria and fungi, and its application in catalysis. Additionally, further studies are needed to elucidate the mechanism of action of 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine and to optimize its chemical properties for use in various applications.

Scientific Research Applications

3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells. Furthermore, 3,5-dimethyl-N-(2,4,6-trimethoxybenzylidene)-4H-1,2,4-triazol-4-amine has also been investigated for its potential use as an antibacterial and antifungal agent.